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Compound Name: Neopentyl glycol dibenzoate

Cat. No.: B167191 Get Quote

An In-depth Technical Guide to Neopentyl Glycol Dibenzoate: Chemical and Physical

Properties

Introduction
Neopentyl Glycol Dibenzoate (CAS No. 4196-89-8) is a non-phthalate benzoate ester

recognized for its versatility as a plasticizer.[1][2] Its unique molecular structure, derived from

neopentyl glycol and benzoic acid, imparts a range of desirable properties including excellent

thermal and UV stability, and broad compatibility with various polymers.[3] This combination

makes it a critical component in a multitude of industrial applications, such as adhesives,

coatings, and polymer compounding.[4][5] This guide provides a comprehensive overview of its

core chemical and physical properties, experimental protocols for their determination, and key

safety information for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
The fundamental properties of Neopentyl Glycol Dibenzoate are summarized below. It is

typically a white to off-white crystalline solid or powder at ambient temperatures.[6][7]
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Property Value Source

IUPAC Name
(3-benzoyloxy-2,2-

dimethylpropyl) benzoate
[8]

Synonyms
2,2-Dimethyl-1,3-propanediol

dibenzoate, NPG Dibenzoate
[6][8][9]

CAS Number 4196-89-8 [6][7][8][10]

EC Number 224-081-9 [4][6][9]

Molecular Formula C₁₉H₂₀O₄ [8][9][10]

Molecular Weight 312.36 g/mol [10]

SMILES

CC(C)

(COC(=O)C1=CC=CC=C1)CO

C(=O)C2=CC=CC=C2

[8]
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Property Value Conditions Source

Appearance
White to off-white

powder or crystal
20°C [6][11]

Melting Point 45 - 52 °C [4][6][9][10]

Boiling Point >300 °C at 760 mmHg [7]

436.2 °C at 760 mmHg [1][9]

271 °C at 40 mmHg [6][10]

Density 1.133 g/cm³ [9][10][12]

1.246 g/cm³ 20°C [7]

Flash Point 215.8 °C [1][9][10]

Vapor Pressure 0.003 Pa 25°C [7]

8.22E-08 mmHg 25°C [9][10]

Refractive Index 1.55 [9][10]

Solubility
Solvent Solubility Temperature Source

Water 1.16 mg/L 20°C [10][11]

Slightly soluble [7]

Methanol Soluble [6][10][11]

Organic Solvents
Superb solubility in a

wide array
[3]

Experimental Protocols
This section outlines the general methodologies for the synthesis of Neopentyl Glycol
Dibenzoate and the determination of its key properties.
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Synthesis Protocol: Esterification
The industrial synthesis of Neopentyl Glycol Dibenzoate is typically achieved through an

esterification reaction.[3]

Objective: To synthesize Neopentyl Glycol Dibenzoate from neopentyl glycol and a benzoic

acid derivative.

Reactants:

Neopentyl Glycol (2,2-dimethyl-1,3-propanediol)[13][14]

Benzoic Acid or a more reactive derivative like Benzoyl Chloride[13]

General Procedure:

Neopentyl glycol is charged into a reaction vessel equipped with a stirrer, thermometer,

and a condenser set up for water removal (e.g., a Dean-Stark apparatus).

A stoichiometric excess of benzoic acid (or benzoyl chloride) is added to the reactor.[13]

An acid catalyst, such as p-toluenesulfonic acid, may be used if reacting with benzoic acid.

The mixture is heated under controlled conditions to initiate the esterification reaction. The

water produced as a byproduct is continuously removed to drive the reaction to

completion.

The reaction progress is monitored by measuring a property such as the acid value of the

mixture.

Once the reaction is complete, the crude product is purified. This may involve

neutralization of the catalyst, washing to remove unreacted starting materials, and

distillation under reduced pressure to isolate the high-purity Neopentyl Glycol
Dibenzoate.[15]

The final product is a white solid, which can be flaked or powdered for commercial use.

Purity Determination: Gas Chromatography (GC)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b167191?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-neopentyl-glycol-dibenzoate-in-modern-industrial-applications-tv
https://www.benchchem.com/product/b167191?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/neopentyl-glycol-dibenzoate.htm
https://m.chemicalbook.com/article/the-synthesis-method-of-neopentyl-glycol.htm
https://www.chemicalbook.com/synthesis/neopentyl-glycol-dibenzoate.htm
https://www.chemicalbook.com/synthesis/neopentyl-glycol-dibenzoate.htm
https://www.benchchem.com/product/b167191?utm_src=pdf-body
https://www.benchchem.com/product/b167191?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510031/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the purity of the Neopentyl Glycol Dibenzoate sample.

Methodology: Gas chromatography is a standard method for assessing the purity of volatile

and semi-volatile organic compounds.[6][16]

Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent (e.g.,

acetone or methanol).

Injection: A small volume of the prepared sample is injected into the gas chromatograph.

Separation: The sample is vaporized and carried by an inert gas (mobile phase) through a

heated column containing a stationary phase. Components of the sample separate based

on their boiling points and affinity for the stationary phase.

Detection: A detector (e.g., Flame Ionization Detector - FID) at the column outlet measures

the quantity of each separated component.

Analysis: The resulting chromatogram shows peaks corresponding to each component.

The area of the main peak relative to the total area of all peaks is used to calculate the

purity, typically expressed as a percentage.[17]

Moisture Content: Karl Fischer (KF) Titration
Objective: To quantify the amount of water present in the sample.

Methodology: This is a highly specific and precise method for determining water content.[17]

Sample Preparation: A known weight of the Neopentyl Glycol Dibenzoate solid is

dissolved in a suitable anhydrous solvent (e.g., anhydrous methanol).

Titration: The sample solution is titrated with a Karl Fischer reagent, which reacts

stoichiometrically with water.

Endpoint Detection: The endpoint of the titration is determined potentiometrically.

Calculation: The amount of KF reagent consumed is used to calculate the mass of water in

the original sample, reported as a percentage (%).[17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b167191?utm_src=pdf-body
https://www.tcichemicals.com/AT/en/p/N0573
https://labproinc.com/products/neopentyl-glycol-dibenzoate-10g-n0573-10g
https://2017erp.com/app/webroot/download/product_techds_pdf/4196-89-8_1.pdf
https://2017erp.com/app/webroot/download/product_techds_pdf/4196-89-8_1.pdf
https://www.benchchem.com/product/b167191?utm_src=pdf-body
https://2017erp.com/app/webroot/download/product_techds_pdf/4196-89-8_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidity Determination: Acidimetric Titration
Objective: To measure the amount of residual acidic impurities, typically unreacted benzoic

acid.

Methodology: This method involves neutralizing the acidic components with a standardized

base.[17]

Sample Preparation: A known weight of the sample is dissolved in a suitable solvent

mixture (e.g., ethanol/water).

Titration: The solution is titrated with a standardized solution of a strong base, such as

sodium hydroxide (NaOH), using a pH indicator (e.g., phenolphthalein) or a pH meter to

detect the endpoint.

Calculation: The volume of titrant required to reach the equivalence point is used to

calculate the acidity, which is typically expressed as the "Acid Value" or as a percentage of

benzoic acid.[17]

Logical Workflow and Properties Diagram
The following diagram illustrates the synthesis pathway of Neopentyl Glycol Dibenzoate from

its precursors and its relationship to its core properties and primary applications.
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Caption: Synthesis workflow and property relationships of Neopentyl Glycol Dibenzoate.

Safety and Handling
Neopentyl Glycol Dibenzoate is generally considered to have a low hazard profile.[2][8]

GHS Classification: The substance is not classified as hazardous according to the majority of

notifications to the ECHA C&L Inventory.[8] However, some safety data sheets indicate it

may be irritating to the eyes and skin.[5]

Handling: Standard laboratory personal protective equipment should be worn, including

safety glasses with side-shields, chemical-resistant gloves, and a lab coat.[5][7] Work should

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b167191?utm_src=pdf-body-img
https://www.benchchem.com/product/b167191?utm_src=pdf-body
https://www.benchchem.com/product/b167191?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/neopentyl-glycol-dibenzoate-dic68650.html
https://pubchem.ncbi.nlm.nih.gov/compound/Neopentyl-glycol-dibenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Neopentyl-glycol-dibenzoate
https://2017erp.com/app/webroot/download/product_msds_marketing_pdf_new/141_3.pdf
https://2017erp.com/app/webroot/download/product_msds_marketing_pdf_new/141_3.pdf
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/neopentyl-glycol-dibenzoate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


be conducted in a well-ventilated area.[7]

Storage: The material should be stored in a tightly closed container in a cool, dry place, away

from strong oxidizing agents.[5][10][12]

Fire Hazards: Fine dust clouds may form explosive mixtures with air. Avoid heat, open

flames, and other ignition sources.[7] Suitable extinguishing media include carbon dioxide,

dry chemical powder, or foam.[5]

Applications
The favorable properties of Neopentyl Glycol Dibenzoate lead to its use in several fields:

Plasticizer: It is a primary plasticizer for PVC, adhesives, and acrylic coatings, where it

improves flexibility and processing properties.[1][7]

Coatings: In acrylic-based coatings, it provides excellent ultraviolet light stability.[17][18]

Polymer Additive: It is used as a processing and extrusion aid in polymers like polycarbonate

(PC) and polypropylene (PP).[4][5] It can also act as a nucleating agent in thermoplastic

polyesters (e.g., PET) to aid crystal growth.[5][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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